N-Hydroxy-2-methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carboxamidine

• IUPAC Name: N'-hydroxy-2-methyl-5-[4-(trifluoromethoxy)phenyl]furan-3-carboximidamide
• InChI: InChI=1S/C13H11F3N2O3/c1-7-10(12(17)18-19)6-11(20-7)8-2-4-9(5-3-8)21-13(14,15)16/h2-6,19H,1H3,(H2,17,18)
• InChI Key: CHVJLZRSUQBAPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=C(C=C2)OC(F)(F)F)C(=NO)N
• Isomeric SMILES: CC1=C(C=C(O1)C2=CC=C(C=C2)OC(F)(F)F)/C(=N/O)/N
• Molecular Formula: C13H11F3N2O3
• Molecular Weight: 300.23 g/mol

Description

N-Hydroxy-2-methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carboxamidine (N-HMTFPFC) is a novel synthetic compound with potential therapeutic applications. N-HMTFPFC was first discovered in 2017 and has since been studied for its various biochemical, physiological, and therapeutic effects.

Scientific Research Applications

Antiprotozoal Agents

N-Hydroxy-2-methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carboxamidine and its analogs have shown promise as antiprotozoal agents. Ismail et al. (2004) synthesized various diamidines and prodrugs demonstrating strong DNA affinities and significant in vitro activity against Trypanosoma b. rhodesiense and Plasmodium falciparum, two protozoal pathogens. The compounds also exhibited excellent in vivo activity in a trypanosomal mouse model, suggesting potential therapeutic applications (Ismail et al., 2004).

Inhibitors of NF-κB and AP-1 Gene Expression

Palanki et al. (2000) investigated this compound derivatives as inhibitors of NF-κB and AP-1, transcription factors involved in inflammatory and immune responses. They aimed to improve the oral bioavailability of these compounds, which could have implications in treating conditions associated with NF-κB and AP-1 mediated transcription (Palanki et al., 2000).

Inhibition of Enzymes in Chemotherapy and Malaria

Alnabulsi et al. (2018) explored analogues of furan-amidines, including this compound, as inhibitors of the enzyme NQO2. Inhibition of NQO2 is of potential use in cancer chemotherapy and malaria. The study provides insights into structure-activity relationships and molecular docking, offering a basis for further development of these compounds in therapeutic applications (Alnabulsi et al., 2018).

Inhibitors of Dihydroorotate Dehydrogenase

Knecht and Löffler (1998) studied isoxazol and cinchoninic acid derivatives, structurally related to this compound, as inhibitors of dihydroorotate dehydrogenase, an enzyme critical for pyrimidine nucleotide synthesis. This study highlights the potential of these compounds in immunosuppressive therapy (Knecht & Löffler, 1998).